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Compound of Interest

Ethyl 2-(2-oxopiperidin-4-
Compound Name:
yl)acetate

Cat. No.: B598304

An In-depth Technical Guide to Ethyl 2-(2-
oxopiperidin-4-yl)acetate

This technical guide provides a comprehensive overview of Ethyl 2-(2-oxopiperidin-4-
yl)acetate, a heterocyclic compound of interest in synthetic and medicinal chemistry. The
document is intended for researchers, scientists, and professionals in the field of drug
development, offering detailed information on its chemical properties, a representative synthetic
protocol, and its potential applications.

Chemical and Physical Properties

Ethyl 2-(2-oxopiperidin-4-yl)acetate is a piperidine derivative characterized by a lactam ring
and an ethyl acetate substituent. Its chemical properties are summarized below, providing
essential data for laboratory use, characterization, and experimental design.
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Property Value Source(s)
Molecular Formula C9H15NO3 [1]
Molecular Weight 185.22 g/mol [1][2]

CAS Number 102943-18-0 [1]

Ethyl 2-(2-ox0-4-
iperidyl)acetate, 4-
Synonyms Ppendyacetate, & [1]2
Piperidineacetic acid, 2-oxo-,

ethyl ester

Representative Synthetic Protocol

While specific, detailed experimental protocols for the synthesis of Ethyl 2-(2-oxopiperidin-4-
yl)acetate are not extensively published in publicly available literature, a general synthetic
approach can be inferred from the synthesis of analogous compounds. The following protocol
is a representative example based on common organic synthesis methodologies for similar
structures, such as the alkylation of a precursor followed by cyclization or modification.

Objective: To synthesize Ethyl 2-(2-oxopiperidin-4-yl)acetate.

Materials:

Precursor molecule (e.g., a suitable glutamic acid derivative or a substituted piperidone)

o Ethyl bromoacetate

e A suitable base (e.g., potassium carbonate, sodium hydride)

e Anhydrous solvent (e.g., acetone, tetrahydrofuran (THF))

e Reagents for reduction or cyclization (if necessary, e.g., catalytic hydrogenation)

» Reagents for purification (e.g., silica gel for column chromatography, solvents like ethyl
acetate and petroleum ether)

Methodology:
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o Alkylation: A mixture of the chosen precursor and a base (e.g., anhydrous K2CO3) in a dry
solvent (e.g., acetone) is stirred. Ethyl bromoacetate is then added to the mixture. The
reaction is typically refluxed for several hours and monitored by Thin Layer Chromatography
(TLC).[3]

o Work-up: After the reaction is complete, the mixture is filtered to remove the base. The
solvent is then removed under reduced pressure to yield the crude product.[3]

o Cyclization/Reduction (if applicable): Depending on the starting material, a subsequent step
to form the 2-oxopiperidine ring may be necessary. This could involve the reduction of a nitro
group to an amine followed by spontaneous or induced lactamization. For instance, a
selective reduction can be achieved using iron powder in the presence of ammonium
chloride.[3]

 Purification: The crude product is purified using silica gel column chromatography to isolate
the target compound, Ethyl 2-(2-oxopiperidin-4-yl)acetate.[4]

This protocol is a generalized representation. The precise conditions, reagents, and reaction
steps would need to be optimized based on the specific synthetic route chosen.

Applications in Drug Development

Ethyl 2-(2-oxopiperidin-4-yl)acetate and structurally related compounds serve as valuable
intermediates and building blocks in the synthesis of more complex molecules, including active
pharmaceutical ingredients (APIs). The piperidine and lactam moieties are common scaffolds in
medicinal chemistry due to their favorable pharmacokinetic properties and ability to interact
with biological targets.

While specific applications for this exact molecule are not widely detailed, analogous structures
like ethyl 2-(2-oxopyrrolidin-1-yl)acetate are used as intermediates in the synthesis of non-
steroidal anti-inflammatory drugs (NSAIDs).[5] Similarly, related phenoxy acetate derivatives
are precursors for dual glucokinase and PPARYy activators, which are targets for hypoglycemic
agents.[3] This suggests that Ethyl 2-(2-oxopiperidin-4-yl)acetate holds potential as a key
intermediate for various therapeutic agents.

Visualizations
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To further elucidate the concepts discussed, the following diagrams illustrate a representative
experimental workflow and a logical pathway for the application of this compound in drug
discovery.
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Caption: A representative workflow for the synthesis of Ethyl 2-(2-oxopiperidin-4-yl)acetate.
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Caption: Logical progression from a chemical intermediate to drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxopiperidin-4-yl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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